Cas no 6371-74-0 (2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide)

• Product Name: 2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide
• CAS No: 6371-74-0
• MF: C₂₆H₄₂N₂O₂
• MW: 414.62388753891
• CID: 1657176
• PubChem ID: 587720
• Update Time: 2025-04-21

2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide
• benzamide, 2-chloro-N-[(2-chlorophenyl)methyl]-5-nitro-
• STK426871
• Bicyclo[2.2.1]heptane-2-carboxamide, N-[3-(bicyclo[2.2.1]heptan-2-ylcarbonylamino)-1,5,5-trimethylcyclohexylmethyl]-
• N-(3-{[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]methyl}-3,5,5-trimethylcyclohexyl)bicyclo[2.2.1]heptane-2-carboxamide
• BCUCJWQATQBQSA-UHFFFAOYSA-N
• N-[3-({[(Bicyclo[2.2.1]heptan-2-yl)(hydroxy)methylidene]amino}methyl)-3,5,5-trimethylcyclohexyl]bicyclo[2.2.1]heptane-2-carboximidic acid
• AKOS022163533
• DTXSID90980044
• AKOS003307316
• 6371-74-0
• CCG-356361
• Oprea1_315513

• Inchi： 1S/C26H42N2O2/c1-25(2)12-20(28-24(30)22-11-17-5-7-19(22)9-17)13-26(3,14-25)15-27-23(29)21-10-16-4-6-18(21)8-16/h16-22H,4-15H2,1-3H3,(H,27,29)(H,28,30)
• InChI Key： BCUCJWQATQBQSA-UHFFFAOYSA-N
• SMILES： O=C(C1CC2CCC1C2)NC1CC(C)(C)CC(C)(CNC(C2CC3CCC2C3)=O)C1

Computed Properties

• Exact Mass: 324.007
• Monoisotopic Mass: 414.324628587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 72.24